BENGHE Foundational & Exploratory

Check Availability & Pricing

Propylene glycol diacetate CAS number 623-84-7
technical data

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Propylene glycol diacetate

Cat. No.: B008362

An In-depth Technical Guide to Propylene Glycol Diacetate (CAS No. 623-84-7)

Abstract

Propylene Glycol Diacetate (PGDA), identified by CAS number 623-84-7, is an increasingly
significant high-performance, environmentally friendly solvent and chemical intermediate.
Characterized by its high boiling point, low odor, strong solvency, and favorable toxicological
profile, PGDA serves as a versatile and effective replacement for more hazardous or odorous
conventional solvents.[1][2][3] This guide provides a comprehensive technical overview of
PGDA, encompassing its fundamental physicochemical properties, synthesis methodologies,
mechanisms of action, and diverse applications across the coatings, pharmaceutical, and
industrial sectors. Detailed analytical protocols and a thorough review of its safety and
environmental profile are included to equip researchers and development professionals with
the critical data needed for formulation, analysis, and regulatory compliance.

Chemical Identity and Physicochemical Properties

Propylene Glycol Diacetate, systematically named 2-acetyloxypropyl acetate, is the di-ester
of propylene glycol and acetic acid.[4] It is a clear, colorless liquid with a faint, fruity, or mint-like
odor.[1][2] Its unique combination of properties, including a high flash point and low volatility,
makes it a safer and more environmentally conscious choice in many industrial processes.[1][3]

Chemical Structure
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The molecular structure of PGDA is fundamental to its function, featuring two ester groups that
contribute to its solvency and polarity.

Caption: Chemical Structure of Propylene Glycol Diacetate (PGDA).

Physicochemical Data

The quantitative properties of PGDA are essential for modeling its behavior in various systems,
from coating formulations to drug delivery matrices.

Property Value Source(s)
CAS Number 623-84-7 [11[2][4]
Molecular Formula C7H1204 [21[4]
Molecular Weight 160.17 g/mol [4]
Appearance Colorless, clear liquid [1112][5]
Odor Faint, fruity, acetic, or mint-like  [1][2][6]
Boiling Point 190-191 °C [1][4]
Melting Point -31°Cto<-70°C [4115]
Density ~1.056 g/mL at 20-25 °C [11[2]4]
Flash Point 86-87 °C [41[7]
Autoignition Temp. 431 °C [41[7]
Vapor Pressure <1 hPa at 20 °C [11[7]
Water Solubility 90-100 g/L [11[4116]
logP (Octanol/Water) 0.7 -0.82 [1][4]1[8]
Refractive Index ~1.414 at 20 °C [1][4]
Viscosity 2.86 mm2/s at 20 °C [4][7]

Synthesis and Manufacturing
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The primary industrial synthesis of PGDA is achieved through the esterification of propylene
glycol with acetic acid or, alternatively, acetic anhydride.[1][9] The choice of reactants and
catalyst is critical to achieving high purity and yield while minimizing byproducts.

Reaction Mechanism and Causality

The reaction involves the nucleophilic attack of the hydroxyl groups of propylene glycol on the
carbonyl carbons of acetic acid. This process is typically catalyzed by a strong acid, such as
sulfuric acid or p-toluenesulfonic acid, which protonates the carbonyl oxygen of the acetic acid,
making the carbonyl carbon more electrophilic and thus more susceptible to attack.[1][9] The
removal of water, a byproduct of the reaction, is essential to drive the equilibrium towards the
formation of the di-ester product, in accordance with Le Chéatelier's principle. Modern processes
may use solid acid catalysts, like ion-exchange resins, to simplify catalyst removal and reduce
waste streams.[1][10]

General Synthesis Workflow

The manufacturing process can be visualized as a multi-stage workflow, from raw material
handling to final product purification.
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Caption: A generalized workflow for the industrial synthesis of PGDA.
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Representative Laboratory Synthesis Protocol

Apparatus Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a heating
mantle, a Dean-Stark trap, and a reflux condenser.

Reactant Charging: To the flask, add propylene glycol (1.0 mole) and an excess of glacial
acetic acid (2.2 moles).

Catalyst Addition: Introduce a catalytic amount of p-toluenesulfonic acid (approx. 0.5-1.0% of
the total reactant weight).

Reaction: Heat the mixture to reflux (typically 120-150°C).[1] Collect the water byproduct in
the Dean-Stark trap to drive the reaction to completion.

Monitoring: Monitor the reaction progress by observing the amount of water collected. The
reaction is considered complete when water evolution ceases.

Neutralization: Cool the reaction mixture. Carefully neutralize the acidic catalyst with a base,
such as sodium bicarbonate solution.

Extraction & Washing: Transfer the mixture to a separatory funnel. Wash sequentially with
water and brine to remove unreacted acid and salts.

Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or
sodium sulfate.

Purification: Filter off the drying agent and purify the crude PGDA via vacuum distillation to
obtain the final high-purity product.

Applications in Research and Drug Development

PGDA's strong solvency, low toxicity, and environmental friendliness make it a superior choice

in a multitude of applications.[1] It is particularly valued as a substitute for solvents with less

favorable safety profiles, such as cyclohexanone, isophorone, and various glycol ether
acetates.[1][2][11]

Coatings, Inks, and Resins
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In the coatings industry, PGDA is a high-performance coalescing agent and a high-boiling point
solvent.[12]

e Mechanism of Action: As a coalescent in latex paints, it temporarily plasticizes the polymer
particles, allowing them to fuse into a continuous, durable film as the paint dries. Its slow
evaporation rate ensures proper film formation and improves leveling, preventing defects like
brush marks.[1]

o Key Advantages: It enhances gloss, fullness, and prevents common coating defects like
"heat rash" and bubbles.[1] Its strong solvency allows it to effectively dissolve a wide range
of resins, including alkyd, acrylic, polyester, and polyurethane systems.[1][3]

o Applications: It is used in can and coil coatings, automotive paints, printing inks (especially
for PCB and electronics), and high-gloss enamels.[2][3][12][13]

Pharmaceutical Formulations

PGDA is recognized for its utility in pharmaceutical preparations, where safety and purity are
paramount. It is listed in the United States Pharmacopeia (USP) NF XVI, underscoring its

acceptance for pharmaceutical use.[1]

» Role as an Excipient: It functions as a non-ionic, water-soluble surfactant, solvent, emulsifier,
and solubilizer.[12]

o Causality: Its ability to dissolve active pharmaceutical ingredients (APIs) that are poorly
soluble in water is critical for developing various dosage forms, including oral, injectable, and
topical formulations.[14] Its amphiphilic nature helps to stabilize emulsions and enhance the
bioavailability of certain drugs.

e Specific Uses: It can be found in capsule preparations and as a carrier for APIs in liquid and
semi-solid formulations.[14]

Industrial and Consumer Products

o Cleaning Agents: Due to its excellent solvency for both greasy and water-soluble soils and its
favorable environmental profile, PGDA is used in industrial and electronic cleaning
formulations.[1][15]
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» Casting and Foundry: It serves as a curing agent for organic esters in the foundry industry.[2]
[12]

o Cosmetics and Agriculture: It finds use in cosmetic formulations and as a plasticizer or
solvent in agricultural products.[1][3][12]

Analytical Methodologies

Accurate identification and quantification of PGDA are essential for quality control, formulation
analysis, and stability testing. Gas chromatography (GC) is the most common and robust
method.

Gas Chromatography (GC) Protocol for Purity Assay

This protocol provides a standard method for determining the purity of a PGDA sample.
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Caption: Workflow for the purity analysis of PGDA using Gas Chromatography (GC).
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Detailed Protocol:

System Suitability: Prepare a solution containing PGDA and an internal standard (e.qg.,
triacetin) to verify the resolution and performance of the chromatographic system.[16]

o Standard Preparation: Accurately weigh and dissolve a suitable amount of USP Propylene
Glycol Diacetate reference standard in a volumetric flask with methanol to achieve a known
concentration (e.g., 20.0 mg/mL).[16]

o Sample Preparation: Prepare the assay sample in the same manner as the Standard
Preparation.

o Chromatographic Conditions:
o Instrument: Gas Chromatograph with a Flame lonization Detector (FID).

o Column: A suitable capillary column, such as a 30-m x 0.32-mm column coated with a G16
phase (polyethylene glycol).

o Temperatures:
» |njector: 250°C
= Detector: 280°C

= Oven: Programmed temperature ramp (e.g., initial 200°C, hold for 2 min, ramp at
10°C/min to 220°C, hold for 5 min).

o Carrier Gas: Helium or Nitrogen.

e Procedure: Inject equal volumes (e.g., 1 yL) of the Standard and Sample preparations into
the chromatograph.

o Calculation: Calculate the percentage of C7H1204 in the portion of PGDA taken by comparing
the peak area response of the sample to that of the standard.[16]

Safety, Toxicology, and Environmental Profile
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PGDA is recognized for its favorable safety and environmental characteristics, especially when
compared to the solvents it often replaces.[3][15]

Toxicological Data

PGDA exhibits low acute toxicity. It is not classified as hazardous according to Regulation (EC)
No 1272/2008.[5]

Toxicity Metric Value / Observation Source(s)

Acute Oral Toxicity (LD50) 13,530 mg/kg (Rabbit) [1]

May cause mild irritation with
Skin Corrosion/Irritation prolonged contact; not [51[17][18]

classified as an irritant.

Eye Damage/Irritation Can cause eye irritation. [17]

o Not classified as a respiratory
Sensitization ] - [5]
or skin sensitizer.

No components are identified
Carcinogenicity as a carcinogen by IARC, NTP,
or OSHA.

] o Not classified as a
Reproductive Toxicity ] ) [5]
reproductive toxicant.

Environmental Fate and Ecotoxicity

» Biodegradability: PGDA is considered readily biodegradable.[15] Its structural similarity to
other biodegradable glycol esters supports this assessment.[19] This means it is not
expected to persist in aquatic or terrestrial environments.[20]

e Bioaccumulation: With a low octanol-water partition coefficient (logP < 1), the potential for
bioaccumulation is very low.[8][20]

e Aquatic Toxicity: The substance is not classified as hazardous to the aquatic environment.[5]
Ecotoxicity studies show low toxicity to fish and aquatic invertebrates (LC50/EC50 > 100
mg/L).[18]
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» Mobility: PGDA is expected to have very high mobility in soil.[4]

Handling and Regulatory Information

o Safe Handling: Standard industrial hygiene practices should be followed, including using
local and general ventilation, wearing protective gloves and eye protection, and washing
hands after use.[5]

o Storage: Store in a well-ventilated place, away from heat and ignition sources.[17]

o Regulatory Status: PGDA is listed on major chemical inventories, including EINECS
(Europe), TSCA (USA), and others.[7][19] It is generally not regulated as a dangerous good
for transport.

Conclusion

Propylene Glycol Diacetate (CAS 623-84-7) is a highly effective, multi-functional, and
environmentally responsible solvent. Its strong solvency for a wide range of resins, coupled
with a high flash point, low odor, and a favorable toxicological and environmental profile,
positions it as a superior alternative to many conventional solvents. For researchers and
professionals in drug development and material science, PGDA offers a unique combination of
performance, safety, and regulatory acceptance, making it a valuable component in the
development of advanced coatings, pharmaceutical formulations, and industrial products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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